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Compound of Interest

Compound Name: 3-Keto Cholesterol-d7

Cat. No.: B1151660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, experimental

applications, and metabolic significance of 3-Keto Cholesterol-d7. This deuterated analog of

3-Keto Cholesterol serves as a valuable internal standard for mass spectrometry-based

quantification of endogenous 3-Keto Cholesterol and related metabolites. Its use is critical in

studies aiming to elucidate the intricate roles of cholesterol metabolites in various physiological

and pathological processes.

Core Chemical Properties
3-Keto Cholesterol-d7 is a synthetic, stable isotope-labeled derivative of 3-Keto Cholesterol.

The deuterium labels are strategically placed on the terminal methyl groups of the cholesterol

side chain, providing a distinct mass shift for accurate quantification.
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Property Value Reference

Chemical Name
3-Keto-5-cholestene-

25,26,26,26,27,27,27-d7
[1]

Synonyms
Cholest-5-en-3-one-d7, Δ5-

Cholesten-3-one-d7
[1][2]

Molecular Formula C₂₇H₃₇D₇O [1][3]

Molecular Weight 391.68 g/mol [1][3]

Appearance Off-White Solid [1]

Storage Conditions 2-8°C Refrigerator [1]

Purity
High purity (specifics vary by

supplier)
[1]

Isotopic Purity
High enrichment (specifics

vary by supplier)

Metabolic Significance and Signaling Pathways
3-Keto Cholesterol is an intermediate in cholesterol metabolism. While not as extensively

studied as other oxysterols like 7-keto cholesterol, it plays a role in the broader network of

cholesterol synthesis and degradation. Cholesterol itself is a crucial component of cell

membranes and a precursor for the synthesis of steroid hormones, bile acids, and vitamin D.

The metabolism of cholesterol is tightly regulated, and its dysregulation is implicated in

numerous diseases, including cardiovascular disease and neurodegenerative disorders.

The enzymatic conversion of cholesterol to its various metabolites is a key aspect of its

biological function. For instance, cholesterol oxidases can catalyze the conversion of

cholesterol to cholest-4-en-3-one, a related 3-keto steroid. Understanding the flux through

these metabolic pathways is essential for developing therapeutic strategies for cholesterol-

related pathologies.
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Simplified Cholesterol Metabolic Pathway
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Isotope Dilution Mass Spectrometry Workflow for 3-Keto Cholesterol

Sample Preparation
(e.g., Plasma, Tissue Homogenate)

Spiking with
3-Keto Cholesterol-d7

Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

Derivatization (optional)
(e.g., Silylation for GC-MS)

LC-MS/MS Analysis

Data Analysis
(Ratio of endogenous to labeled analyte)

Absolute Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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